Cas no 2229630-55-9 (1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229630-55-9
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 6290933
• PubChem ID: 165715065
• Update Time: 2025-10-19

1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine
• 2229630-55-9
• EN300-1758743
• 1-[1-(quinolin-7-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C15H16N2/c16-15(7-8-15)14(5-6-14)12-4-3-11-2-1-9-17-13(11)10-12/h1-4,9-10H,5-8,16H2
• InChI Key： RIXIZMJJYZXRIL-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CC3=CC=CN=C3C=2)CC1

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229630-55-9 and Product Name: 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine

The compound identified by the CAS number 2229630-55-9 and the product name 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a quinolin-7-yl moiety in its structure suggests possible interactions with biological targets, making it a promising candidate for further exploration.

Recent studies in the domain of bioorganic chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The quinolin-7-yl group, a well-known pharmacophore, is frequently incorporated into molecules due to its ability to modulate biological pathways. In particular, derivatives of quinoline have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The compound in question combines this pharmacologically relevant moiety with a cyclopropylcyclopropane scaffold, which may contribute to enhanced binding affinity and selectivity.

The structural design of 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine reflects a deliberate approach to optimize pharmacokinetic and pharmacodynamic properties. The cyclopropylcyclopropane ring system is known for its rigidity, which can improve the molecule's interaction with biological targets by reducing conformational flexibility. This rigidity, combined with the electron-rich nature of the quinolin-7-yl group, suggests that this compound may exhibit favorable interactions with enzymes and receptors involved in disease processes.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine make it an attractive candidate for virtual screening against various biological targets. Preliminary computational studies indicate that this molecule may interact with proteins involved in signal transduction and metabolic pathways, which are critical for numerous diseases.

Experimental validation of these hypotheses is currently underway in several research laboratories. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are being employed to elucidate the molecular structure and confirm the proposed interactions. Additionally, enzyme inhibition assays and cell-based assays are being conducted to assess the compound's activity against relevant biological targets.

The potential therapeutic applications of 1-1-(quinolin-7-yl)cyclopropylcyclopropan-1-amine are broad and multifaceted. Given its structural similarities to known bioactive compounds, it may serve as a lead molecule for the development of drugs targeting neurological disorders, inflammatory diseases, and cancer. The quinoline moiety's ability to cross the blood-brain barrier further enhances its appeal as a candidate for central nervous system (CNS) therapies.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-(quinolin)-7-substituted cyclopropylcyclopropanamines, including our target compound. Modern synthetic strategies often involve transition metal-catalyzed reactions, which provide high selectivity and yield under mild conditions. These methods not only facilitate the rapid assembly of intricate molecular frameworks but also allow for easy modifications to explore structure-function relationships.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now forecast properties such as solubility, permeability, and toxicity based on molecular structure alone. These tools are particularly valuable when dealing with novel scaffolds like (quinolin)-7-substituted cyclopropylcyclopropanamines, as they allow researchers to prioritize compounds that are most likely to succeed in preclinical studies.

In conclusion, 2229630–55–9 (also known as 1–(quinolin–7–ylyl)–cyclopropylethyleneamine) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics that address unmet medical needs.